Cas no 1263377-76-9 (3-Difluoromethoxyphenylthiourea)

• Product Name: 3-Difluoromethoxyphenylthiourea
• CAS No: 1263377-76-9
• MF: C₈H₈F₂N₂OS
• MW: 218.223727226257
• MDL: MFCD18379839
• CID: 4584220
• Update Time: 2025-10-30

3-Difluoromethoxyphenylthiourea Chemical and Physical Properties

Names and Identifiers

• [3-(difluoromethoxy)phenyl]thiourea
• 3-Difluoromethoxyphenylthiourea

• MDL： MFCD18379839
• Inchi： 1S/C8H8F2N2OS/c9-7(10)13-6-3-1-2-5(4-6)12-8(11)14/h1-4,7H,(H3,11,12,14)
• InChI Key： KKBVWZKSFQMUKR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC(F)F)=C1)C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-Difluoromethoxyphenylthiourea

Professional Introduction to Compound with CAS No. 1263377-76-9 and Product Name: 3-Difluoromethoxyphenylthiourea

The compound with the CAS number 1263377-76-9 and the product name 3-Difluoromethoxyphenylthiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine and sulfur atoms in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

3-Difluoromethoxyphenylthiourea belongs to a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The structural motif of this compound, featuring a phenyl ring substituted with a difluoromethoxy group and a thiourea moiety, contributes to its reactivity and potential biological activity. Such structural features are often exploited in the design of novel therapeutic agents due to their ability to interact with biological targets in specific ways.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal applications. The introduction of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs. For instance, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution within the body. The compound 3-Difluoromethoxyphenylthiourea is no exception, as its fluorinated aromatic ring likely contributes to these desirable properties.

The thiourea moiety in 3-Difluoromethoxyphenylthiourea is another critical feature that warrants detailed discussion. Thioureas have a long history of use in pharmaceuticals, particularly as antithyroid agents and in the treatment of certain infectious diseases. The sulfur atom in the thiourea group can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which may be relevant for its biological activity. Additionally, the presence of both electron-withdrawing and electron-donating groups on the phenyl ring can modulate the reactivity and electronic properties of the molecule.

Current research in medicinal chemistry increasingly focuses on identifying new scaffolds that can be modified to develop novel therapeutic agents. 3-Difluoromethoxyphenylthiourea represents an interesting example of such a scaffold, as it combines multiple functional groups that are known to enhance biological activity. For instance, studies have shown that phenylthioureas exhibit a wide range of pharmacological effects, including antiviral, antibacterial, and anticancer activities. The introduction of fluorine and methoxy substituents may further refine these properties, making 3-Difluoromethoxyphenylthiourea a promising candidate for drug discovery.

One of the most compelling aspects of 3-Difluoromethoxyphenylthiourea is its potential as a building block for more complex molecules. Medicinal chemists often use simpler compounds like this as starting points for designing more sophisticated drug candidates. By modifying specific functional groups or introducing new ones, researchers can generate libraries of compounds with tailored properties. The versatility of 3-Difluoromethoxyphenylthiourea makes it an attractive tool for such explorations.

The synthesis of 3-Difluoromethoxyphenylthiourea also presents an interesting challenge from a chemical perspective. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve this goal. Understanding these synthetic pathways is crucial for anyone involved in the development or application of this compound.

From a computational chemistry standpoint, 3-Difluoromethoxyphenylthiourea offers valuable insights into molecular interactions. Computational studies can help predict how this compound might behave in different environments, including within biological systems. Such predictions are essential for guiding experimental work and optimizing drug design efforts. By leveraging computational tools, researchers can gain a deeper understanding of the structure-activity relationships that govern the pharmacological properties of 3-Difluoromethoxyphenylthiourea.

The potential applications of 3-Difluoromethoxyphenylthiourea extend beyond traditional pharmaceuticals. For instance, it could be explored as a precursor for agrochemicals or specialty chemicals where similar structural motifs are desirable. The versatility of its functional groups allows for diverse modifications that could yield compounds with unique properties suitable for various industrial applications.

In conclusion, 3-Difluoromethoxyphenylthiourea (CAS No. 1263377-76-9) is a compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features, including the presence of fluorine and sulfur atoms, make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds and thioureas alike, 3-Difluoromethoxyphenylthiourea is poised to play an important role in shaping the future of medicinal chemistry.